Cas no 1361539-54-9 (2'-Iodo-2,3,6-trichloro-3'-(trifluoromethyl)biphenyl)

• Product Name: 2'-Iodo-2,3,6-trichloro-3'-(trifluoromethyl)biphenyl
• CAS No: 1361539-54-9
• MF: C₁₃H₅Cl₃F₃I
• MW: 451.437483549118
• CID: 4993200
• Update Time: 2025-10-29

2'-Iodo-2,3,6-trichloro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Iodo-2,3,6-trichloro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H5Cl3F3I/c14-8-4-5-9(15)11(16)10(8)6-2-1-3-7(12(6)20)13(17,18)19/h1-5H
• InChI Key： SFPXIDQCIZGRFX-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=CC=CC=1C1C(=CC=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 339
• XLogP3: 7.2
• Topological Polar Surface Area: 0

Additional information on 2'-Iodo-2,3,6-trichloro-3'-(trifluoromethyl)biphenyl

2'-Iodo-2,3,6-Trichloro-3'-(Trifluoromethyl)Biphenyl: A Comprehensive Overview

The compound CAS No. 1361539-54-9, also known as 2'-Iodo-2,3,6-Trichloro-3'-(Trifluoromethyl)Biphenyl, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its contribution to the understanding of complex chemical interactions.

The molecular structure of 2'-Iodo-2,3,6-Trichloro-3'-(Trifluoromethyl)Biphenyl consists of a biphenyl framework with multiple substituents, including iodine and trifluoromethyl groups. These substituents impart distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and material assemblies. The presence of iodine and trifluoromethyl groups enhances the molecule's reactivity and stability under specific conditions.

Recent research has focused on the synthesis and characterization of this compound, particularly its role in cross-coupling reactions—a critical area in organic chemistry. The iodine substituent on the biphenyl ring facilitates these reactions by acting as a leaving group, enabling the formation of new carbon-carbon bonds. This property has been exploited in the development of advanced materials such as organic semiconductors and functional polymers.

In addition to its role in synthetic chemistry, 2'-Iodo-2,3,6-Trichloro-3'-(Trifluoromethyl)Biphenyl has shown promise in drug discovery efforts. Its unique electronic properties make it a potential candidate for modulating biological pathways, particularly in the context of enzyme inhibition and receptor targeting. Researchers have explored its ability to interact with specific biological targets, highlighting its potential as a lead compound for therapeutic agents.

The synthesis of this compound involves a series of carefully controlled reactions that ensure high purity and structural integrity. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing production costs and enhancing scalability. These improvements have made it more accessible for use in both academic research and industrial applications.

In terms of physical properties, 2'-Iodo-2,3,6-Trichloro-3'-(Trifluoromethyl)Biphenyl exhibits high thermal stability and excellent solubility in organic solvents—a combination that makes it suitable for use in high-performance materials such as liquid crystals and optoelectronic devices. Its ability to form stable complexes with metal ions further expands its utility in coordination chemistry.

The environmental impact of this compound has also been a topic of interest among researchers. Studies have shown that it degrades under specific environmental conditions, minimizing its ecological footprint when used responsibly. This information is crucial for ensuring sustainable practices in its production and application.

In conclusion, CAS No. 1361539-54-9, or 2'-Iodo-2,3,6-Trichloro-3'-(Trifluoromethyl)Biphenyl, represents a significant advancement in modern organic chemistry. Its unique properties and versatile applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an increasingly important role in the development of new technologies and therapeutic agents.